Cas no 2137829-53-7 (1-(4,6-dimethylpyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine)

1-(4,6-Dimethylpyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine is a heterocyclic compound featuring a pyridine core substituted with methyl groups at the 4 and 6 positions, linked to a 1,2,4-triazole ring via a methylene bridge. The presence of the triazol-3-amine moiety enhances its potential as a versatile intermediate in medicinal and agrochemical synthesis. Its structural framework suggests utility in the development of biologically active molecules, particularly due to the synergistic effects of the pyridine and triazole functionalities. The compound's stability and well-defined reactivity profile make it suitable for applications in pharmaceutical research, where precise molecular modifications are critical. Its synthesis and characterization are well-documented, ensuring reproducibility for industrial and academic use.
1-(4,6-dimethylpyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine structure
2137829-53-7 structure
Product Name:1-(4,6-dimethylpyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine
CAS No:2137829-53-7
MF:C10H13N5
MW:203.243720769882
CID:6427903
PubChem ID:165954379
Update Time:2025-06-26

1-(4,6-dimethylpyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4,6-dimethylpyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine
    • 1-[(4,6-dimethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
    • 2137829-53-7
    • EN300-1113336
    • Inchi: 1S/C10H13N5/c1-7-3-8(2)13-9(4-7)5-15-6-12-10(11)14-15/h3-4,6H,5H2,1-2H3,(H2,11,14)
    • InChI Key: VAXDOCHMKJSSDF-UHFFFAOYSA-N
    • SMILES: N1(C=NC(N)=N1)CC1C=C(C)C=C(C)N=1

Computed Properties

  • Exact Mass: 203.11709544g/mol
  • Monoisotopic Mass: 203.11709544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 69.6Ų

1-(4,6-dimethylpyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1113336-0.05g
1-[(4,6-dimethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
2137829-53-7 95%
0.05g
$888.0 2023-10-27
Enamine
EN300-1113336-0.1g
1-[(4,6-dimethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
2137829-53-7 95%
0.1g
$930.0 2023-10-27
Enamine
EN300-1113336-0.25g
1-[(4,6-dimethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
2137829-53-7 95%
0.25g
$972.0 2023-10-27
Enamine
EN300-1113336-0.5g
1-[(4,6-dimethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
2137829-53-7 95%
0.5g
$1014.0 2023-10-27
Enamine
EN300-1113336-1.0g
1-[(4,6-dimethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
2137829-53-7
1g
$1414.0 2023-05-24
Enamine
EN300-1113336-2.5g
1-[(4,6-dimethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
2137829-53-7 95%
2.5g
$2071.0 2023-10-27
Enamine
EN300-1113336-5.0g
1-[(4,6-dimethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
2137829-53-7
5g
$4102.0 2023-05-24
Enamine
EN300-1113336-10.0g
1-[(4,6-dimethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
2137829-53-7
10g
$6082.0 2023-05-24
Enamine
EN300-1113336-1g
1-[(4,6-dimethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
2137829-53-7 95%
1g
$1057.0 2023-10-27
Enamine
EN300-1113336-5g
1-[(4,6-dimethylpyridin-2-yl)methyl]-1H-1,2,4-triazol-3-amine
2137829-53-7 95%
5g
$3065.0 2023-10-27

Additional information on 1-(4,6-dimethylpyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine

Professional Introduction to 1-(4,6-dimethylpyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 2137829-53-7)

1-(4,6-dimethylpyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine, identified by its CAS number 2137829-53-7, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a pyridine ring substituted with dimethyl groups and a triazole moiety makes it a versatile scaffold for the development of novel bioactive molecules.

The compound's molecular structure consists of a pyridine core (4,6-dimethylpyridin-2-yl) linked to a methyl group, which further connects to a triazole ring. The triazole ring is characterized by its nitrogen-rich structure, which is known to enhance binding affinity and metabolic stability in drug candidates. This particular arrangement of functional groups makes 1-(4,6-dimethylpyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The 4,6-dimethylpyridin-2-yl moiety is particularly noteworthy as it can serve as a pharmacophore for targeting specific enzymes or receptors. For instance, pyridine derivatives have been widely studied for their potential in inhibiting kinases and other enzyme targets involved in cancer and inflammatory diseases. The incorporation of this group into the molecular framework of 1-(4,6-dimethylpyridin-2-yl)methyl-1H-1,2,4-triazol-3-amine suggests that it may exhibit similar pharmacological properties.

The triazole ring in 1-(4,6-dimethylpyridin-2-yl)methyl-1H-1,2,4-triazol-3-am ine contributes to its chemical stability and bioavailability. Triazole derivatives are known for their ability to form hydrogen bonds with biological targets, which enhances their binding affinity. This feature is particularly valuable in the design of drugs that require prolonged interaction with their target proteins. Furthermore, the nitrogen atoms in the triazole ring can participate in various chemical reactions, allowing for further functionalization and derivatization to tailor the compound's properties for specific applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. Virtual screening techniques have been employed to identify potential hits from large libraries of compounds. In this context, 1-(4,6-dimethylpyridin -2 -yl b>)methyl -1 H -1 , 2 , 4 -triazol -3 -amine has emerged as a promising candidate due to its structural features that are predicted to interact favorably with biological targets.

The synthesis of 1-(4 , 6 -dim ethyl py ridin -2 -y l b >)m ethyl -1 H -1 , 2 , 4 -triaz ol -3 -am ine involves multi step organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the functionalization of the pyridine ring followed by the introduction of the triazole moiety. Advances in synthetic methodologies have allowed for more efficient and scalable production of this compound, making it more readily available for research purposes.

In addition to its potential as a drug candidate, 1-(4 , 6 -dim ethyl py ridin -2 -y l b >)m ethyl -1 H -1 , 2 , 4 -triaz ol -3 -am ine has shown promise as a tool compound in biochemical studies. Its unique structure allows researchers to probe interactions between small molecules and biological targets at a molecular level. Such studies are crucial for understanding drug mechanisms of action and for designing more effective therapeutic agents.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic entities. Compounds like 1-(4 , 6 -dim ethyl py ridin -2 -y l b >)m ethyl -1 H -1 , 2 , 4 -triaz ol -3 am ine represent valuable starting points for drug development pipelines. Their structural features and predicted biological activities make them attractive candidates for further investigation.

Ongoing studies are exploring the pharmacological profile of 1-(< b >4 , 6 dim eth yl py ridin _22 y l )m eth ylm e thyl _11 H _12_34_tria z ol_33_am ine) in various disease models. Initial findings suggest that it may exhibit properties relevant to treating conditions such as cancer and inflammation. These preliminary results warrant further investigation into its potential therapeutic applications.

The development of novel drugs is a complex process that involves multiple stages from discovery to clinical trials. However,compounds like 1-(< b >42_66_dim eth yl py ridin _22_y l )m eth ylm e thyl _11 H _12_34_tria z ol_33_am ine) offer hope by providing new leads for drug development。Their unique structural features and predicted biological activities make them promising candidates for future therapies。

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.